Cas no 876710-61-1 (2-(Azepan-1-yl)-2-phenylethanamine)

• Product Name: 2-(Azepan-1-yl)-2-phenylethanamine
• CAS No: 876710-61-1
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• MDL: MFCD07186361
• CID: 992792
• PubChem ID: 329776405
• Update Time: 2025-10-29

2-(Azepan-1-yl)-2-phenylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(Azepan-1-yl)-2-phenylethanamine
• (2-Azepan-1-yl-2-phenylethyl)amine
• (2-azepan-1-yl-2-phenylethyl)amine(SALTDATA: FREE)
• 2-azepan-1-yl-2-phenylethanamine
• 2-Azepan-1-yl-2-phenyl-ethylamine
• 2-azaperhydroepinyl-2-phenylethylamine
• 2-Azepan-1-yl-2-phenylethylamine
• 2-(Azepan-1-yl)-2-phenylethan-1-amine
• AKOS000160547
• AKOS016044724
• SB78711
• FT-0677686
• (2-Azepan-1-yl-2-phenylethyl)amine, AldrichCPR
• CS-0322168
• 876710-61-1
• SCHEMBL3471627
• MFCD07186361
• NRZLUHQRMXSAGX-UHFFFAOYSA-N
• BKB71061
• 2-(1-Azepanyl)-2-phenylethanamine
• FS-4514
• DTXSID30390123

• MDL： MFCD07186361
• Inchi： 1S/C14H22N2/c15-12-14(13-8-4-3-5-9-13)16-10-6-1-2-7-11-16/h3-5,8-9,14H,1-2,6-7,10-12,15H2
• InChI Key： NRZLUHQRMXSAGX-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CC=2)CN)CCCCCC1

Computed Properties

• Exact Mass: 218.17800
• Monoisotopic Mass: 218.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.017
• Boiling Point: 322.6°C at 760 mmHg
• Flash Point: 137.9°C
• Refractive Index: 1.552
• PSA: 29.26000
• LogP: 3.20060
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(Azepan-1-yl)-2-phenylethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Azepan-1-yl)-2-phenylethanamine

Comprehensive Guide to 2-(Azepan-1-yl)-2-phenylethanamine (CAS No. 876710-61-1): Properties, Applications, and Market Insights

2-(Azepan-1-yl)-2-phenylethanamine (CAS No. 876710-61-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique azepane and phenylethylamine structural motifs, offers intriguing possibilities for drug development and material science. In this detailed exploration, we examine its chemical properties, synthesis pathways, potential applications, and the latest market trends surrounding this compound.

The molecular structure of 2-(Azepan-1-yl)-2-phenylethanamine combines a seven-membered azepane ring with a phenylethylamine backbone, creating a versatile scaffold for medicinal chemistry. Researchers have noted its potential as a building block for central nervous system (CNS) active compounds, particularly in the development of novel neuromodulators and receptor ligands. The compound's lipophilicity and molecular weight (approximately 218.33 g/mol) make it particularly interesting for blood-brain barrier penetration studies.

Recent scientific literature highlights several promising applications of 2-(Azepan-1-yl)-2-phenylethanamine derivatives. In pharmaceutical research, modified versions of this compound have shown activity as potential serotonin receptor modulators and dopamine transporter inhibitors. These properties align with current research trends focusing on neurodegenerative diseases and mood disorders, making it a compound of interest for academic and industrial researchers alike.

The synthesis of 2-(Azepan-1-yl)-2-phenylethanamine typically involves reductive amination strategies between appropriate azepane precursors and phenylethanone derivatives. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient catalytic systems and solvent-free conditions to improve the compound's sustainability profile. These advancements respond to the growing demand for environmentally friendly synthetic methodologies in the chemical industry.

From a commercial perspective, the market for 2-(Azepan-1-yl)-2-phenylethanamine has shown steady growth, particularly in the pharmaceutical intermediates sector. The compound's versatility as a chemical building block has led to increased demand from contract research organizations and drug discovery companies. Current pricing trends reflect its status as a specialty chemical, with purity grades above 98% commanding premium prices in the research chemicals market.

Quality control and characterization of 2-(Azepan-1-yl)-2-phenylethanamine typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are standard methods for verifying purity and structural integrity. These analytical protocols are crucial for researchers who require high-quality materials for their structure-activity relationship studies and medicinal chemistry programs.

Storage and handling recommendations for 2-(Azepan-1-yl)-2-phenylethanamine emphasize standard laboratory precautions. The compound should be kept in airtight containers under inert atmosphere when long-term storage is required, protected from light and moisture to maintain stability. These handling protocols align with general best practices for amine-containing compounds in research settings.

Looking toward future applications, several research groups are investigating the potential of 2-(Azepan-1-yl)-2-phenylethanamine derivatives in bioimaging probes and diagnostic agents. The compound's ability to be functionalized at multiple positions makes it an attractive scaffold for developing targeted molecular probes, particularly for neurological imaging applications. This aligns with the growing interest in precision medicine approaches across the healthcare sector.

For researchers considering working with 2-(Azepan-1-yl)-2-phenylethanamine, it's important to consult recent patent literature and scientific publications. Several research groups have filed patents covering specific derivatives and their applications, particularly in the areas of neuropharmacology and molecular imaging. Staying informed about these developments can help guide productive research directions while avoiding potential intellectual property issues.

In conclusion, 2-(Azepan-1-yl)-2-phenylethanamine (CAS No. 876710-61-1) represents an interesting case study in how specialty chemical building blocks can enable diverse research applications. From its potential in neurological drug discovery to emerging applications in molecular imaging, this compound continues to demonstrate value across multiple scientific disciplines. As synthetic methodologies advance and our understanding of its pharmacological potential grows, 2-(Azepan-1-yl)-2-phenylethanamine will likely remain an important tool in the medicinal chemist's arsenal.